molecular formula C18H24N2O4S B1669802 Dansylleucine CAS No. 1100-22-7

Dansylleucine

Cat. No. B1669802
CAS RN: 1100-22-7
M. Wt: 364.5 g/mol
InChI Key: XBMQRPDOXIPUFG-HNNXBMFYSA-N
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Description

Dansylleucine is a compound with the molecular formula C18H24N2O4S . It is also known by other names such as Dansyl-l-leucine and 5-Dimethylaminonaphthalene-1-sulfonyl-L-leucine .


Synthesis Analysis

The presence of dansyl or dabsyl chromogenic moieties in a solid-phase analytical construct allows the accurate estimation of products from solid-phase synthesis by UV detection during liquid chromatography-mass spectrometry analysis in the cleavage solution .


Molecular Structure Analysis

The molecular weight of Dansylleucine is 364.5 g/mol . The IUPAC name for Dansylleucine is (2 S )-2- [ [5- (dimethylamino)naphthalen-1-yl]sulfonylamino]-4-methylpentanoic acid . The InChIKey for Dansylleucine is XBMQRPDOXIPUFG-HNNXBMFYSA-N .


Chemical Reactions Analysis

Dansylleucine can be used in the analysis of amino acids by chemical derivatization and liquid chromatography-mass spectrometry (LC-MS) . Dansyl Chloride is used as a fluorescent end group reagent for peptides and proteins .


Physical And Chemical Properties Analysis

Dansylleucine has a molecular weight of 364.5 g/mol, an XLogP3 of 3.7, a hydrogen bond donor count of 2, and a hydrogen bond acceptor count of 6 . It also has a rotatable bond count of 7 .

Scientific Research Applications

Quantification of Amino Acids

Dansylleucine is used in the quantification of amino acids in biological samples, which is essential for studying metabolism. The dansylation process involves incubating dansyl chloride with amino acid standards or samples to yield dansylated reaction products. These products are well-retained on reverse-phase columns, facilitating accurate quantification .

Peptide Sequence Determination

The compound is also employed in peptide sequence determination. The dansyl amino acid is fluorescent under UV light and can be identified by thin-layer chromatography on polyamide sheets. This method is highly sensitive and is particularly useful in conjunction with the Edman degradation technique .

Chiral Recognition Studies

Dansylleucine derivatives are used in chiral recognition studies to understand the binding and interaction with molecular micelles. This research can further the knowledge of molecular dynamics and chiral discrimination .

Fluorescent Chemosensors

Modified cyclodextrins with dansyl units have been developed as fluorescent chemosensors for detecting volatile organic compounds. The hydrophobic units in these chemosensors allow for sensitivity to large or slender guests .

Biological Sample Analysis

Dansylation is a critical tool for analyzing biological samples, offering advantages such as ease of sample preparation, dynamic range, and reproducibility .

Future Directions

Dansylleucine and other Dansyl amino acids are being investigated for their chiral separation mechanisms. These studies aim to investigate the molecular interactions that govern chiral recognition in these systems using computational methods .

properties

IUPAC Name

(2S)-2-[[5-(dimethylamino)naphthalen-1-yl]sulfonylamino]-4-methylpentanoic acid
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C18H24N2O4S/c1-12(2)11-15(18(21)22)19-25(23,24)17-10-6-7-13-14(17)8-5-9-16(13)20(3)4/h5-10,12,15,19H,11H2,1-4H3,(H,21,22)/t15-/m0/s1
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

XBMQRPDOXIPUFG-HNNXBMFYSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC(C)CC(C(=O)O)NS(=O)(=O)C1=CC=CC2=C1C=CC=C2N(C)C
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Isomeric SMILES

CC(C)C[C@@H](C(=O)O)NS(=O)(=O)C1=CC=CC2=C1C=CC=C2N(C)C
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C18H24N2O4S
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

DSSTOX Substance ID

DTXSID30149092
Record name Dansylleucine
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID30149092
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Molecular Weight

364.5 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

Dansylleucine

CAS RN

1100-22-7
Record name Dansyl-L-leucine
Source CAS Common Chemistry
URL https://commonchemistry.cas.org/detail?cas_rn=1100-22-7
Description CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society.
Explanation The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated.
Record name Dansylleucine
Source ChemIDplus
URL https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0001100227
Description ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system.
Record name Dansylleucine
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID30149092
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

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